Cas no 1105248-81-4 (N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)pyrazine-2-carboxamide)

• Product Name: N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)pyrazine-2-carboxamide
• CAS No: 1105248-81-4
• MF: C₁₅H₁₈N₆O₃S
• MW: 362.406820774078
• CID: 6195352
• PubChem ID: 30862282
• Update Time: 2025-10-23

N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)pyrazine-2-carboxamide
• F5486-0214
• N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide
• VU0644623-1
• AKOS024510374
• N-[2-[2-(2-methoxyethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]pyrazine-2-carboxamide
• N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide
• 1105248-81-4

• Inchi： 1S/C15H18N6O3S/c1-24-5-4-18-13(22)7-21-14(10-8-25-9-12(10)20-21)19-15(23)11-6-16-2-3-17-11/h2-3,6H,4-5,7-9H2,1H3,(H,18,22)(H,19,23)
• InChI Key： GYCMNLFLJLRSEU-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=NC=CN=1)=O)N(CC(NCCOC)=O)N=2

Computed Properties

• Exact Mass: 362.11610963g/mol
• Monoisotopic Mass: 362.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 136Ų

Additional information on N-(2-{(2-methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno3,4-cpyrazol-3-yl)pyrazine-2-carboxamide

N-(2-{(2-Methoxyethyl)Carbamoylmethyl}-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-yl)Pyrazine-2-carboxamide: A Comprehensive Overview

N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide, with the CAS number 1105248-81-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a thienopyrazole core and a pyrazine moiety, making it a promising candidate for various therapeutic applications.

The thienopyrazole core of N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide is a heterocyclic system that combines the properties of thiophene and pyrazole rings. Thiophene rings are known for their aromatic stability and electron-donating properties, while pyrazole rings are recognized for their ability to form hydrogen bonds and their potential as bioisosteres of carboxylic acids. The combination of these rings in a single molecule can lead to enhanced biological activity and improved pharmacokinetic properties.

The pyrazine moiety in N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide further contributes to its unique chemical profile. Pyrazines are known for their strong electron-withdrawing properties and their ability to form stable complexes with metal ions. This characteristic can be leveraged in the design of metal-based drugs or in the development of compounds with specific binding affinities to biological targets.

Recent studies have highlighted the potential of N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide as an inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth and metastasis.

In addition to its anti-cancer properties, N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrazine-2-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Compounds that can modulate inflammatory pathways without causing significant side effects are highly sought after in the pharmaceutical industry. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key inflammatory mediators such as TNF-alpha and IL-6.

The synthesis of N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrizine-2-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The first step typically involves the formation of the thienopyrazole core through a cyclization reaction. Subsequent steps include the introduction of the pyrazine moiety and the functionalization of the molecule with the methoxyethyl carbamoylmethyl group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

The pharmacokinetic properties of N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrizine-2-carboxamide have been extensively studied to understand its behavior in biological systems. In vitro assays have shown that this compound exhibits good solubility and permeability characteristics, which are essential for effective drug delivery. Additionally, it has been found to have a favorable metabolic profile with minimal degradation by liver enzymes. These properties make it a promising candidate for further development into a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrizine-2-carboxamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications.

In conclusion, N-(2-{(2-Methoxyethyl)carbamoylmethyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)pyrizine-2-carboxamide (CAS 1105248-81-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.